Cas no 2228481-07-8 (3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2228481-07-8
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 6547527
• PubChem ID: 165900302
• Update Time: 2025-06-11

3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• 3-chloro-4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenol
• EN300-2005056
• 2228481-07-8

• Inchi： 1S/C12H15ClO2/c1-11(2)6-12(11,7-14)9-4-3-8(15)5-10(9)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： XJWKLTDPNQVOMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CO)CC1(C)C)O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol

3-Chloro-4-1-(Hydroxymethyl)-2,2-Dimethylcyclopropylphenol

The compound 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No. 2228481-07-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a chlorophenol moiety and a cyclopropane ring substituted with hydroxymethyl and dimethyl groups. Its structure not only imparts interesting chemical properties but also opens up potential applications in various industries.

Recent studies have highlighted the importance of 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol in the development of advanced materials. Researchers have explored its ability to act as a building block for synthesizing more complex molecules with tailored functionalities. For instance, its cyclopropane ring, known for its strain energy, has been utilized in the creation of strained organic frameworks that exhibit enhanced mechanical and electronic properties. This makes it a valuable precursor in the synthesis of materials for applications such as high-performance polymers and optoelectronic devices.

The synthesis of 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. This development is particularly significant for its potential use in pharmaceutical applications, where stereochemistry plays a critical role in drug efficacy and safety.

In terms of applications, 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol has shown promise in the field of drug discovery. Its phenolic group and chlorinated aromatic ring contribute to its potential as an antioxidant and anti-inflammatory agent. Moreover, its cyclopropane ring introduces steric hindrance, which can be exploited to design molecules with improved bioavailability and target specificity. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, making it a candidate for further exploration in preclinical trials.

The environmental impact of 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits moderate biodegradability under aerobic conditions, which is encouraging for its use in sustainable chemical processes. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, 3-chloro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No. 2228481-07-8) is a versatile compound with a rich structural complexity that offers numerous opportunities for innovation across multiple disciplines. Its unique properties make it a valuable tool for researchers aiming to develop advanced materials and therapeutic agents. As ongoing research continues to uncover new insights into its chemistry and applications, this compound is poised to play an increasingly important role in the advancement of modern science.